Cas no 1805718-67-5 (Ethyl 4-(3-bromopropyl)-2-methylphenylacetate)

• Product Name: Ethyl 4-(3-bromopropyl)-2-methylphenylacetate
• CAS No: 1805718-67-5
• MF: C₁₄H₁₉BrO₂
• MW: 299.203463792801
• CID: 5006140
• Update Time: 2025-06-08

Ethyl 4-(3-bromopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-2-methylphenylacetate

• Inchi： 1S/C14H19BrO2/c1-3-17-14(16)10-13-7-6-12(5-4-8-15)9-11(13)2/h6-7,9H,3-5,8,10H2,1-2H3
• InChI Key： VZQMXYCAYANDIF-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(CC(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-(3-bromopropyl)-2-methylphenylacetate

Ethyl 4-(3-bromopropyl)-2-methylphenylacetate (CAS No. 1805718-67-5): A Comprehensive Overview

Ethyl 4-(3-bromopropyl)-2-methylphenylacetate, identified by its CAS number 1805718-67-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its ethyl ester and brominated side chain, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the 4-(3-bromopropyl)-2-methylphenylacetate moiety, make it a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures.

The< strong>Ethyl 4-(3-bromopropyl)-2-methylphenylacetate molecule exhibits a unique combination of electronic and steric properties that are influenced by its aromatic ring system and the presence of a bromine substituent. The bromine atom, located on the propyl side chain, serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, allowing for the rapid assembly of biaryl structures that are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The< strong>Ethyl 4-(3-bromopropyl)-2-methylphenylacetate has been utilized as a key building block in several innovative synthetic strategies. For instance, it has been employed in the construction of novel ligands for metal-organic frameworks (MOFs), where its rigid aromatic core and functionalizable side chains contribute to the formation of stable and porous materials. These MOFs have applications ranging from gas storage to catalysis, highlighting the broad utility of this compound.

Moreover, the< strong>Ethyl 4-(3-bromopropyl)-2-methylphenylacetate has found applications in the synthesis of bioactive molecules. Its structural motif is reminiscent of several known pharmacophores, making it a promising candidate for further derivatization to explore new therapeutic avenues. Researchers have leveraged its scaffold to develop inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases.

The< strong>CAS No. 1805718-67-5 associated with Ethyl 4-(3-bromopropyl)-2-methylphenylacetate underscores its unique identity and significance in chemical research. This identifier ensures accurate documentation and retrieval of information related to its synthesis, properties, and applications. The compound's molecular structure has been thoroughly investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided valuable insights into its behavior and reactivity.

In conclusion, Ethyl 4-(3-bromopropyl)-2-methylphenylacetate represents a fascinating molecule with diverse applications in pharmaceutical chemistry and materials science. Its structural features and synthetic versatility make it an invaluable tool for researchers aiming to develop novel compounds with potential therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 4-(3-bromopropyl)-2-methylphenylacetate will undoubtedly play a crucial role in advancing scientific discovery.